Cas no 2097929-58-1 (2-{4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carbonyl}quinoline)

• Product Name: 2-{4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carbonyl}quinoline
• CAS No: 2097929-58-1
• MF: C₂₀H₂₀N₄O₂
• MW: 348.398404121399
• CID: 6152104
• PubChem ID: 121162371
• Update Time: 2025-06-11

2-{4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carbonyl}quinoline Chemical and Physical Properties

Names and Identifiers

• 2-{4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carbonyl}quinoline
• 2097929-58-1
• (4-((2-methylpyrimidin-4-yl)oxy)piperidin-1-yl)(quinolin-2-yl)methanone
• AKOS032457786
• [4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl]-quinolin-2-ylmethanone
• F6479-5811
• 2-{4-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carbonyl}quinoline

• Inchi： 1S/C20H20N4O2/c1-14-21-11-8-19(22-14)26-16-9-12-24(13-10-16)20(25)18-7-6-15-4-2-3-5-17(15)23-18/h2-8,11,16H,9-10,12-13H2,1H3
• InChI Key： DHHZZJLUWYMMPI-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(C)N=1)C1CCN(C(C2C=CC3C=CC=CC=3N=2)=O)CC1

Computed Properties

• Exact Mass: 348.15862589g/mol
• Monoisotopic Mass: 348.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.2Ų

Additional information on 2-{4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carbonyl}quinoline

Professional Introduction to Compound with CAS No. 2097929-58-1 and Product Name: 2-{4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carbonyl}quinoline

Compound with the CAS number 2097929-58-1 and the product name 2-{4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carbonyl}quinoline represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular framework of this compound integrates a quinoline core with a piperidine moiety, both of which are well-documented for their pharmacological significance.

The quinoline moiety, a heterocyclic aromatic compound, is widely recognized for its role in various therapeutic agents, including antimalarials and anticancer drugs. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable scaffold in medicinal chemistry. In contrast, the piperidine ring, characterized by its six-membered structure containing nitrogen, is known for enhancing binding affinity and improving pharmacokinetic properties in drug molecules. The combination of these two structural elements in 2-{4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carbonyl}quinoline suggests a synergistic effect that could lead to novel therapeutic applications.

Recent research has highlighted the importance of quinoline derivatives in the development of targeted therapies. Studies have demonstrated that quinoline-based compounds can exhibit potent activity against various diseases, including infectious diseases and cancers. The presence of the 2-methylpyrimidin-4-yl group in the molecular structure of this compound adds another layer of complexity, potentially influencing its biological activity and selectivity. This group is known to modulate interactions with biological targets, thereby affecting the compound's efficacy and toxicity profile.

The oxypiperidine-1-carbonyl moiety further enhances the compound's potential as a pharmacological agent. This functional group is often incorporated into drug molecules to improve solubility, bioavailability, and metabolic stability. The carbonyl group within this moiety can participate in hydrogen bonding interactions, which are crucial for binding to biological targets with high affinity. Additionally, the oxygen atom can form hydrophilic interactions, contributing to the overall solubility of the compound in aqueous environments.

One of the most exciting aspects of this compound is its potential application in oncology research. Quinoline derivatives have been extensively studied for their antitumor properties, and modifications to their structure have led to the development of several clinical candidates. The specific arrangement of atoms in 2-{4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carbonyl}quinoline suggests that it may interact with key enzymes or receptors involved in cancer cell proliferation and survival. Preliminary studies have indicated that this compound exhibits promising activity against certain cancer cell lines, making it a promising candidate for further investigation.

Another area where this compound shows potential is in the treatment of infectious diseases. Quinoline derivatives have a long history of use in combating parasitic infections, particularly malaria. The structural features of 2-{4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carbonyl}quinoline may confer resistance to existing antimalarial drugs, making it an attractive candidate for developing new treatments against drug-resistant strains of Plasmodium.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques are employed to introduce the various functional groups while maintaining structural integrity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows researchers to monitor reaction progress and confirm the identity of intermediates and final products.

In terms of pharmacokinetic properties, studies have shown that compounds with similar structural features exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of hydrophilic groups such as the oxypiperidine moiety can enhance water solubility, while lipophilic regions like the quinoline ring contribute to membrane permeability. These properties are critical for ensuring that the drug reaches its target site effectively and remains active within the body for an appropriate duration.

Evaluation of toxicity is another crucial aspect of drug development. Preliminary toxicology studies on 2-{4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carbonyl}quinoline have indicated that it exhibits low toxicity at therapeutic doses. However, further studies are needed to fully assess its safety profile before clinical trials can be initiated. These studies will focus on identifying potential side effects and determining safe dosage ranges for different patient populations.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research from preclinical stages to clinical trials. By leveraging cutting-edge technologies such as computational modeling and high-throughput screening, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion,2-{4-(2-methylpyrimidin-4-yl)oxypiperidine-1-carbonyl}quinoline represents a significant contribution to pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its combination of a quinoline core with a piperidine moiety suggests synergistic effects that could lead to novel treatments for various diseases. As research continues to uncover new insights into its pharmacological properties,this compound holds great promise for improving human health through innovative drug development.